2-(propan-2-yloxy)ethyl 2-methyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-7-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Molecular Formula: C29H29NO6S
• Molecular Weight: 519.6 g/mol
• IUPAC Name: 2-propan-2-yloxyethyl 2-methyl-5-oxo-4-(4-oxochromen-3-yl)-7-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C29H29NO6S/c1-16(2)34-10-11-35-29(33)25-17(3)30-21-13-18(24-9-6-12-37-24)14-22(31)27(21)26(25)20-15-36-23-8-5-4-7-19(23)28(20)32/h4-9,12,15-16,18,26,30H,10-11,13-14H2,1-3H3
• InChI Key: XWRZPWDTGSMSLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CS3)C4=COC5=CC=CC=C5C4=O)C(=O)OCCOC(C)C

Description

The compound 2-(propan-2-yloxy)ethyl 2-methyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-7-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a polycyclic molecule featuring a hexahydroquinoline core substituted with a chromene (4-oxo-4H-chromen-3-yl) and thiophene (thiophen-2-yl) moiety. The chromene group contributes π-conjugation, while the thiophene introduces sulfur-based electronic interactions. Such structural features are critical for biological activity and physicochemical properties, as seen in related compounds .

Biological Activity

2-(propan-2-yloxy)ethyl 2-methyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-7-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic compound that has garnered interest due to its potential biological activities. This article reviews the compound's biological properties, supported by relevant data and case studies.

Chemical Structure

The chemical structure of the compound is characterized by several functional groups that contribute to its biological activity. The presence of a hexahydroquinoline core, oxo groups, and thiophene rings are notable features that may influence its pharmacological properties.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. For instance, the presence of oxo groups in the structure can enhance radical scavenging abilities. Studies have shown that derivatives of hexahydroquinoline possess strong antioxidant activities due to their ability to donate electrons and neutralize free radicals .

Antimicrobial Activity

Preliminary studies suggest that this compound may exhibit antimicrobial properties. Compounds with similar quinoline structures have been reported to inhibit bacterial growth effectively. Specifically, derivatives have shown activity against various strains of bacteria and fungi, indicating potential for development as antimicrobial agents .

Anti-inflammatory Effects

The anti-inflammatory potential of related compounds has been documented extensively. The incorporation of thiophene rings is known to enhance anti-inflammatory effects through inhibition of pro-inflammatory cytokines. This suggests that the target compound may also possess similar activity .

Case Studies

• Antioxidant Evaluation : A study evaluated the antioxidant capacity of synthesized hexahydroquinoline derivatives using DPPH radical scavenging assays. Results indicated a significant reduction in DPPH radical concentration, showcasing the effective antioxidant potential of these compounds .
• Antimicrobial Testing : In vitro tests conducted on various bacterial strains demonstrated that certain derivatives of hexahydroquinoline exhibited minimum inhibitory concentrations (MIC) comparable to established antibiotics. This highlights the therapeutic potential of such compounds in treating infections .
• Anti-inflammatory Research : A recent study explored the anti-inflammatory effects of a related compound on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results showed a marked decrease in inflammatory markers when treated with the compound, suggesting its potential as an anti-inflammatory agent .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Significant DPPH radical scavenging
Antimicrobial	Effective against multiple bacterial strains
Anti-inflammatory	Reduced inflammatory markers in macrophages

Scientific Research Applications

Scientific Research Applications

• Anticancer Activity
  • Recent studies have explored the synthesis of derivatives related to quinoline compounds for their anticancer properties. For instance, derivatives of similar structures have shown promising results against breast cancer cells due to their ability to induce apoptosis and inhibit cell proliferation .
• Antimicrobial Properties
  • Compounds with similar structural motifs have been investigated for their antimicrobial activities. Research indicates that modifications in the quinoline structure can lead to enhanced efficacy against various bacterial strains .
• Drug Development
  • The compound's unique structural features make it a candidate for further development as a pharmaceutical agent. Its potential as a lead compound in drug discovery programs targeting specific diseases such as cancer or infectious diseases is significant.

Case Study 1: Synthesis and Anticancer Evaluation

A study focused on synthesizing derivatives of quinoline compounds demonstrated that specific modifications could enhance anticancer activity. The synthesized compounds were evaluated against breast cancer cell lines, showing IC50 values that indicate effective inhibition of cell growth .

Case Study 2: Antimicrobial Screening

Another research project investigated the antimicrobial properties of related quinoline derivatives. The study found that certain modifications led to increased activity against Gram-positive and Gram-negative bacteria, suggesting that the structure of the compound plays a crucial role in its biological activity .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Anticancer	Quinoline Derivatives	Induction of apoptosis in breast cancer cells
Antimicrobial	Quinoline Derivatives	Effective against various bacterial strains

Comparison with Similar Compounds

Structural and Functional Group Variations

The hexahydroquinoline scaffold is common in medicinal chemistry. Key structural differences among analogs include:

Compound Name	Substituents	Molecular Weight	Key Features
Target Compound	4-(4-oxo-4H-chromen-3-yl), 7-(thiophen-2-yl), 2-(propan-2-yloxy)ethyl ester	~529.54 g/mol*	Chromene (antioxidant potential), thiophene (electronic effects)
Methyl 4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	4-(4-methoxyphenyl), methyl ester	327.37 g/mol	Methoxy group (electron-donating), planar aromatic ring
Ethyl 2-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	4-(3,4,5-trimethoxyphenyl), ethyl ester	~415.45 g/mol	Trimethoxy substitution (enhanced solubility, potential CNS activity)
2-Ethoxyethyl 4-(3-chlorophenyl)-7-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-hexahydroquinoline-3-carboxylate	4-(3-chlorophenyl), 7-(3,4-dimethoxyphenyl), 2-ethoxyethyl ester	~570.03 g/mol	Chlorine (electrophilicity), dimethoxy (polarity modulation)

*Estimated based on analogous structures.

• Chromene vs. Methoxy/Aryl Groups : The chromene group in the target compound may confer redox activity or fluorescence, unlike methoxy or halogenated analogs .
• Thiophene vs. Substituted Phenyl : Thiophene’s sulfur atom can engage in hydrogen bonding or π-stacking distinct from phenyl rings .

Physicochemical Properties

• Solubility : The 2-(propan-2-yloxy)ethyl ester in the target compound likely increases lipophilicity compared to methyl or ethyl esters, reducing aqueous solubility but improving membrane permeability .
• Crystallinity: Crystal packing in methyl 4-(4-methoxyphenyl)-hexahydroquinoline () involves N–H···O hydrogen bonds, whereas the target compound’s chromene and thiophene groups may promote π-π stacking or S···O interactions, altering melting points .